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Compound of Interest

Compound Name: Grasshopper ketone

Cat. No.: B15590532

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources of Grasshopper
ketone, a C13-norisoprenoid with potential applications in drug development and as a
phytotoxin. The document summarizes known natural occurrences, presents available
guantitative data, details experimental protocols for its isolation, and illustrates the biosynthetic
pathway and experimental workflows.

Natural Occurrences of Grasshopper Ketone

Grasshopper ketone has been identified in a limited number of species across the animal and
plant kingdoms. Its natural sources are diverse, ranging from insect defensive secretions to
various plant tissues. The primary reported natural sources are detailed below.

Table 1: Summary of Natural Sources of Grasshopper Ketone
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Part(s)
. . Common o L
Kingdom Species Containing the Citation(s)
Name
Compound
o Romalea Eastern Lubber Defensive
Animalia ) ] [1][2]
microptera Grasshopper Secretions
Sinocrassula
Plantae o - Whole Herbs [3]
indica
Schisandra Chinese )
Plantae o Fruits, Stems [4115]
sphenanthera Magnolia Vine
] ] Japanese
Plantae Inula japonica Flowers [6]
Elecampane

Grasshopper ketone is also generally referred to as a plant, algal, and marine metabolite,
suggesting a broader distribution in nature than has been specifically documented.[7]

Quantitative Analysis

Quantitative data on the concentration of Grasshopper ketone in its natural sources is scarce
in the available scientific literature. The most specific data comes from the isolation of its
glycosylated form from Sinocrassula indica.

Table 2: Quantitative Data for Grasshopper Ketone and its Glycoside
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. Part(s) Yield/Conce .
Species Compound Method . Citation(s)
Analyzed ntration
_ 0.0011%
Methanolic
) (42.8 mg
_ Grasshopper o extraction
Sinocrassula Air-dried from 3.8 kg of
o ketone 3-O- followed by
indica ] ) whole herbs n-BuOH-
primveroside chromatograp
soluble
hy .
fraction)
Romalea Grasshopper Defensive Data not
) ) Not Reported ) -
microptera ketone Secretions available
Schisandra Grasshopper ) Data not
Fruits, Stems Not Reported ] -
sphenanthera  ketone available
) ) Grasshopper Data not
Inula japonica Flowers Not Reported ) -
ketone available

While direct quantitative data for Grasshopper ketone is limited, studies on other C13-
norisoprenoids in plants, such as in grapes, can provide an order-of-magnitude expectation for
researchers, with concentrations typically falling in the pg/L to mg/kg range depending on the
specific compound and plant matrix.

Biosynthesis of Grasshopper Ketone

Grasshopper ketone belongs to the megastigmane class of C13-norisoprenoids.[7][9][10][11]
These compounds are typically formed from the oxidative degradation of carotenoids, with 3-
carotene being a common precursor. The biosynthesis involves enzymatic cleavage of the
carotenoid backbone, followed by further modifications such as hydroxylation and oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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